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Compound of Interest

Compound Name: 3-Phenoxycyclobutanone
CAS No.: 30830-28-5; 69906-55-4
Cat. No.: B2834592

Get Quote

Chemical Identity & Physicochemical Profile[1][2][3]
[4]

3-Phenoxycyclobutanone is a functionalized four-membered ring ketone. Its safety profile is
dominated by the ring strain (~26.4 kcal/mol) inherent to the cyclobutane core, combined with
the electrophilic nature of the ketone. While the phenoxy group adds lipophilicity and some
steric bulk, the core reactivity remains driven by the relief of angle strain.
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Property Data Notes
Unique identifier for inventory
CAS Number 69906-55-4 _
tracking.
Formula C10H1002
Molecular Weight 162.19 g/mol

Physical State

Viscous Oil / Low-melting Solid

Often an oil at RT; solidifies

upon cooling.

Low solubility in water;

Solubility DCM, THF, EtOAc, Toluene hydrolytically unstable over
time.
N ) Do not distill at atmospheric
Boiling Point ~140°C (at reduced pressure)

pressure (decomposition risk).

Storage Class

10-13 (Other Liquids/Solids)

Store segregated from

oxidizers and strong bases.

Hazard Identification & Mechanistic Risk

Assessment

GHS Classification (Predicted)

Based on Structure-Activity Relationships (SAR) of analogous cyclobutanones (e.g., 3-

phenylcyclobutanone).

formation/Michael addition).

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Warning: Potential for skin sensitization due to protein reactivity (Schiff base

Mechanistic Safety: The "Why" Behind the Hazard
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Unlike unstrained ketones (e.g., cyclohexanone), 3-phenoxycyclobutanone possesses
significant angle strain.

» Nucleophilic Attack: The carbonyl carbon is highly electrophilic.[1] Nucleophiles (amines,
hydroxides) attack readily to relieve strain, potentially leading to ring-opening reactions that
generate heat and unexpected byproducts.

o Baeyer-Villiger Sensitivity: In the presence of peroxides or oxidizers, the ring expands easily
to a lactone (3-phenoxy-gamma-butyrolactone). This reaction is exothermic; inadvertent
mixing with oxidizers must be avoided.

o Alpha-Acidity: The protons adjacent to the carbonyl are acidic. Strong bases can trigger
aldol-like polymerization or elimination of the phenoxy group (beta-elimination), releasing
phenol and volatile cyclobutenones.

Storage & Stability Protocols

Core Directive: Treat as a Reactive Intermediate, not a stable shelf reagent.

Environmental Control

o Temperature: Store at 2°C to 8°C. While some suppliers list Room Temperature, refrigeration
retards slow oxidation and oligomerization.

o Atmosphere:Strict Inert Gas (Argon/Nitrogen). Oxygen can slowly insert into the strained C-C
bonds or oxidize the alpha-position.

o Container: Amber glass with a Teflon-lined cap. Avoid metal containers which may catalyze
decomposition.

Shelf-Life Monitoring

Test purity via TLC or GC-MS every 6 months.

o Degradation Sign: Appearance of phenol (sweet/tarry odor) or insoluble polymers.

Safe Handling & Synthesis Workflow
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Engineering Controls

o Primary Barrier: All transfers must occur within a Chemical Fume Hood with a face velocity
>100 fpm.

e Glove Selection:
o Standard Use: Nitrile (0.11 mm) — Change immediately upon splash.

o Prolonged Contact: Silver Shield or Viton (due to the penetrating power of the phenoxy
ether moiety).

Synthesis Safety: The Dichloroketene Route

The most common synthesis involves the [2+2] cycloaddition of dichloroketene and phenyl
vinyl ether, followed by dechlorination. This route introduces specific high-risk steps.

Experimental Workflow Diagram

The following diagram illustrates the critical safety decision points during the synthesis and
handling process.
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Pre-Synthesis Preparation

Reagents:
Trichloroacetyl chloride
Zn Dust, Phenyl Vinyl Ether

Safety Check:
Dry Glassware?
Inert Atmosphere?

Reaction Phase ([2{+2] Cycloaddition)

In-Situ Dichloroketene
Generation (Exothermic)

Controlled Addition

[2+2] Cycloaddition
Forms 2,2-dichloro-3-phenoxycyclobutanone

Isolate Intermediate

Dechlorinatidn (Critical Step)

Zn [ Acetic Acid Reduction
(Exothermic + H2 Evolution)

Monitor Temp < 40°C

Quench & Workup
(Neutralize Acid carefully)

Distillation/Column

Pure 3-Phenoxycyclobutanone

(Store @ 4°C under Ar)

Click to download full resolution via product page
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Caption: Critical safety pathway for the synthesis and isolation of 3-Phenoxycyclobutanone,
highlighting exothermic steps.

Specific Protocol: Zinc Dechlorination Safety

If synthesizing from the 2,2-dichloro precursor:

e Hazard: The reaction of Zinc dust with Acetic Acid is exothermic and evolves Hydrogen gas
(flammability hazard).

» Control: Add Zinc dust in portions to the dissolved dichloro-compound. Do not add the
compound to a slurry of Zinc/Acid, as the exotherm may cause a runaway boil-over.

e Ventilation: Ensure the condenser is vented to a scrubber or high-efficiency hood exhaust to
prevent Hz accumulation.

Emergency Response & Waste Disposal
Spill Management

e Small Spill (<10 mL): Absorb with vermiculite or sand. Do not use paper towels (fire risk if
oxidizers are present). Wipe area with dilute ethanol, then water.

o Large Spill: Evacuate area. Personnel wearing SCBA should handle cleanup due to potential
irritant vapors.

Fire Fighting
e Media: COz2, Dry Chemical, or Sand.

» Contraindication: Do not use a direct water jet. The compound is organic and may
float/spread on water.

e Combustion Products: Carbon Monoxide (CO), Phenol vapors.

Waste Disposal

» Classification: Halogen-free organic solvent waste (unless synthesized with residual
chlorinated solvents).
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o Treatment: Dissolve in a combustible solvent (e.g., acetone) and incinerate in a licensed
facility equipped with an afterburner and scrubber.

o Neutralization (Lab Scale): Treat with aqueous NaOH to open the ring and form soluble
phenoxy-butanoate salts before disposal (consult local EHS regulations first).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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